Cas no 25716-58-9 (4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine)

• Product Name: 4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine
• CAS No: 25716-58-9
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 4729943
• PubChem ID: 57428968
• Update Time: 2025-07-31

4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2,6-dimethylfuro[2,3-d]pyrimidine
• SENLJHHUZMWCFP-UHFFFAOYSA-N
• SB13164
• SCHEMBL3124020
• 25716-58-9
• CS-0183990
• 4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine

• Inchi： 1S/C8H7ClN2O/c1-4-3-6-7(9)10-5(2)11-8(6)12-4/h3H,1-2H3
• InChI Key： SENLJHHUZMWCFP-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C)OC2=NC(C)=N1

Computed Properties

• Exact Mass: 182.0246905g/mol
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.7

Additional information on 4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine

Introduction to 4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine (CAS No. 25716-58-9)

4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine (CAS No. 25716-58-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of furo[2,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine makes it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine consists of a furo[2,3-d]pyrimidine core with a chlorine atom at the 4-position and methyl groups at the 2 and 6 positions. This arrangement confers specific chemical properties that contribute to its biological activity. The presence of the chlorine atom can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. The methyl groups at the 2 and 6 positions can influence the compound's stability and reactivity, making it suitable for various chemical modifications.

In recent years, significant research has been conducted to explore the biological activities of 4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine. Studies have shown that this compound exhibits potent antiviral properties against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action is believed to involve the inhibition of viral replication by interfering with essential viral enzymes or processes. This makes 4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine a promising lead compound for the development of antiviral drugs.

Beyond its antiviral activity, 4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colorectal cancer. The mechanism underlying its anticancer activity is thought to involve the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that 4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine could be further developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine have also been studied to assess its suitability for drug development. Research has shown that this compound exhibits favorable pharmacokinetic profiles in animal models, including good oral bioavailability and a reasonable half-life. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its direct biological activities, 4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine serves as an important building block in organic synthesis. Its unique structure allows it to be used as a starting material for the synthesis of more complex molecules with diverse biological activities. This versatility makes it a valuable tool in the discovery and development of new drugs.

The safety profile of 4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses in animal models. However, further studies are needed to fully understand its safety profile in humans and to identify any potential side effects or contraindications.

In conclusion, 4-Chloro-2,6-dimethylfuro[2,3-d]pyrimidine (CAS No. 25716-58-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development as an antiviral or anticancer agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.